Cas no 61485-21-0 (1H-Indazole, 3-(2-methylpropyl)-)

• Product Name: 1H-Indazole, 3-(2-methylpropyl)-
• CAS No: 61485-21-0
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 477687
• PubChem ID: 12297615
• Update Time: 2025-04-19

1H-Indazole, 3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-(2-methylpropyl)-
• 3-(2-methylpropyl)-2H-indazole
• SCHEMBL9963337
• DTXSID00485833
• 61485-21-0

• Inchi： 1S/C11H14N2/c1-8(2)7-11-9-5-3-4-6-10(9)12-13-11/h3-6,8H,7H2,1-2H3,(H,12,13)
• InChI Key： BWEXVCYQIGGUSX-UHFFFAOYSA-N
• SMILES： N1C(=C2C=CC=CC2=N1)CC(C)C

Computed Properties

• Exact Mass: 174.11582
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68